Cas no 840517-08-0 (4-{1-(2-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one)

4-{1-(2-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-[1-(2-fluorobenzyl)-1H-benzimidazol-2-yl]-1-(2-methylphenyl)pyrrolidin-2-one
- 4-{1-(2-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one
-
- Inchi: 1S/C25H22FN3O/c1-17-8-2-6-12-22(17)28-16-19(14-24(28)30)25-27-21-11-5-7-13-23(21)29(25)15-18-9-3-4-10-20(18)26/h2-13,19H,14-16H2,1H3
- InChI Key: CEVIKXAWIKDHGV-UHFFFAOYSA-N
- SMILES: N1(C2=CC=CC=C2C)CC(C2N(CC3=CC=CC=C3F)C3=CC=CC=C3N=2)CC1=O
4-{1-(2-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F3141-0124-25mg |
4-{1-[(2-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one |
840517-08-0 | 90%+ | 25mg |
$109.0 | 2023-07-28 | |
Life Chemicals | F3141-0124-75mg |
4-{1-[(2-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one |
840517-08-0 | 90%+ | 75mg |
$208.0 | 2023-07-28 | |
Life Chemicals | F3141-0124-5mg |
4-{1-[(2-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one |
840517-08-0 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
Life Chemicals | F3141-0124-2mg |
4-{1-[(2-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one |
840517-08-0 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
Life Chemicals | F3141-0124-10mg |
4-{1-[(2-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one |
840517-08-0 | 90%+ | 10mg |
$79.0 | 2023-07-28 | |
Life Chemicals | F3141-0124-100mg |
4-{1-[(2-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one |
840517-08-0 | 90%+ | 100mg |
$248.0 | 2023-07-28 | |
Life Chemicals | F3141-0124-5μmol |
4-{1-[(2-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one |
840517-08-0 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
Life Chemicals | F3141-0124-2μmol |
4-{1-[(2-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one |
840517-08-0 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
Life Chemicals | F3141-0124-1mg |
4-{1-[(2-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one |
840517-08-0 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
Life Chemicals | F3141-0124-10μmol |
4-{1-[(2-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one |
840517-08-0 | 90%+ | 10μmol |
$69.0 | 2023-07-28 |
4-{1-(2-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one Related Literature
-
Miroslav Kloz,Rienk van Grondelle,John T.M. Kennis Phys. Chem. Chem. Phys., 2011,13, 18123-18133
-
Baoyu Gao RSC Adv., 2017,7, 28733-28745
-
D. Raju,Urmil J. Mehta,C. V. Ramana,B. L. V. Prasad New J. Chem., 2013,37, 3716-3720
-
Kang Zheng,Liu Jiang,Yan-Tuan Li,Zhi-Yong Wu,Cui-Wei Yan RSC Adv., 2015,5, 51730-51744
-
Fred van Rantwijk,Francesco Secundo,Roger A. Sheldon Green Chem., 2006,8, 282-286
Additional information on 4-{1-(2-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one
Chemical Profile of 4-{1-(2-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one (CAS No. 840517-08-0)
4-{1-(2-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one, identified by its CAS number 840517-08-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which integrates multiple pharmacophoric elements capable of modulating biological pathways. The presence of a benzodiazol core, combined with substituents such as (2-fluorophenyl)methyl and (2-methylphenyl), suggests potential interactions with various biological targets, making it a subject of intense research interest.
The structural design of this molecule reflects a deliberate approach to drug discovery, leveraging the known bioactivity of its constituent parts. The benzodiazol moiety is well-documented for its role in CNS-targeting agents, while the fluorine atom at the 2-position of the phenyl ring enhances metabolic stability and binding affinity. The pyrrolidinone ring further contributes to the molecule's solubility and pharmacokinetic properties, which are critical factors in drug development. Such structural features are often explored in the quest for novel therapeutics that exhibit improved efficacy and reduced side effects compared to existing treatments.
In recent years, there has been a surge in research focused on developing small molecules that can modulate neurotransmitter systems relevant to neurological disorders. The compound 4-{1-(2-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one (CAS No. 840517-08-0) has been investigated for its potential as a tool compound in this context. Studies have suggested that its unique scaffold may interact with receptors or enzymes involved in synaptic transmission and neuroprotection. For instance, preliminary computational modeling has indicated that the molecule could bind to serotonin receptors, which are implicated in mood regulation and anxiety disorders.
Moreover, the fluorine-substituted phenyl ring in this compound is a common feature in modern drug candidates due to its ability to enhance binding interactions through dipole-dipole interactions and halogen bonding. This modification has been strategically incorporated to improve the compound's affinity for biological targets while maintaining selectivity. Such design principles are particularly relevant in the development of next-generation pharmaceuticals where precision targeting is paramount.
The benzodiazol core of the molecule also raises interesting possibilities for therapeutic applications beyond traditional CNS therapies. Emerging research has begun to explore the role of benzodiazol derivatives in modulating inflammatory responses and immune function. The presence of a pyrrolidinone ring may further contribute to these effects by influencing intracellular signaling pathways associated with immune cell activation. This dual functionality makes 4-{1-(2-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one (CAS No. 840517-08-0) a promising candidate for further investigation in immunomodulatory therapies.
From a synthetic chemistry perspective, the preparation of this compound exemplifies the challenges and innovations inherent in modern drug discovery. The synthesis involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced catalytic methods and protecting group strategies have been employed to streamline the synthetic route while maintaining functional group integrity. These synthetic advancements not only facilitate access to this compound for research purposes but also contribute to broader methodologies that can be applied to other complex molecular architectures.
In conclusion, 4-{1-(2-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one (CAS No. 840517-08-0) represents a compelling example of how structural complexity can be leveraged to develop novel pharmacological entities. Its unique combination of pharmacophoric elements positions it as a valuable tool for investigating neurological and immunological pathways. As research continues to uncover new biological targets and mechanisms, compounds like this one will undoubtedly play a crucial role in shaping future therapeutic strategies.
840517-08-0 (4-{1-(2-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}-1-(2-methylphenyl)pyrrolidin-2-one) Related Products
- 1447952-95-5(3-Ethyl-5,6,7,8-tetrahydro-3H-pyrido[3,4-d]pyridazin-4-one)
- 1110967-11-7(1-methyl-1,2,3,4-tetrahydronaphthalen-1-amine)
- 2034338-66-2(1-(3-{[4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-yl]sulfonyl}phenyl)ethan-1-one)
- 866845-59-2(N-(4-chlorophenyl)-5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide)
- 1369174-19-5(2,2-dimethyl-3-(2-methylquinolin-6-yl)propan-1-amine)
- 2034568-06-2(1-4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl-3-(oxolan-2-yl)methylurea)
- 2228563-49-1(3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl-2,2-difluoropropan-1-amine)
- 2229223-81-6(5-(2-Phenoxyphenyl)-1,3-oxazolidin-2-one)
- 1213675-27-4((1S)-1-(2-ANTHRYL)-2-METHYLPROPYLAMINE)
- 1343038-60-7(3-(2-Methyl-1,4-oxazepan-4-yl)propanenitrile)




